1-(4-(Bromomethyl)-2-(trifluoromethylthio)phenyl)-1-chloropropan-2-one

• Molecular Formula: C11H9BrClF3OS
• Molecular Weight: 361.61 g/mol
• IUPAC Name: 1-[4-(bromomethyl)-2-(trifluoromethylsulfanyl)phenyl]-1-chloropropan-2-one
• InChI: InChI=1S/C11H9BrClF3OS/c1-6(17)10(13)8-3-2-7(5-12)4-9(8)18-11(14,15)16/h2-4,10H,5H2,1H3
• InChI Key: UWTRGXALYRHKKT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=C(C=C(C=C1)CBr)SC(F)(F)F)Cl

Description

1-(4-(Bromomethyl)-2-(trifluoromethylthio)phenyl)-1-chloropropan-2-one is a halogenated aromatic ketone featuring a bromomethyl group at the para position and a trifluoromethylthio (-SCF₃) substituent at the ortho position of the phenyl ring. This compound’s structure combines reactive bromomethyl and electron-withdrawing trifluoromethylthio groups, making it a versatile intermediate for pharmaceutical and agrochemical synthesis.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Halogen-Substituted Chloroketone Analogs

a. 1-(4-(Bromomethyl)-2-(difluoromethyl)phenyl)-1-chloropropan-2-one ()

• Molecular Formula : C₁₁H₁₀BrClF₂O
• Molar Mass : 311.55 g/mol
• Key Structural Difference : Difluoromethyl (-CF₂H) replaces trifluoromethylthio (-SCF₃).
• Physical Properties :
  • Density: 1.516 g/cm³ (predicted)
  • Boiling Point: 335.8°C (predicted)
• Implications :
  • The -SCF₃ group in the target compound likely enhances lipophilicity and metabolic stability compared to -CF₂H, which is less electron-withdrawing .

b. 1-(2-(Benzo[d]oxazol/thiazol-2-yl)hydrazono)-1-chloropropan-2-one ()

• Synthesis : Diazotized amines reacted with 2-chloro-2,4-pentanedione.
• Key Feature : Chloroketone moiety linked to benzoxazole/thiazole heterocycles.

Bromomethyl-Containing Aromatic Compounds

a. 2-(Bromomethyl)-1-(phenylsulfonyl)-1H-indole ()

• Molecular Formula: C₁₅H₁₂BrNO₂S
• Melting Point : 116–117°C
• Key Feature : Bromomethyl group on an indole-sulfonyl scaffold.
• Comparison : The sulfonyl group may increase solubility in polar solvents compared to the target compound’s -SCF₃ group .

b. 2-[3-(Bromomethyl)phenyl]thiophene ()

• Molecular Formula : C₁₁H₉BrS
• Melting Point : 57°C
• Key Feature : Thiophene ring with bromomethyl substituent.

Brominated Enones and Cyclopropanes

a. 2-Bromo-1-(4-methylphenyl)-3-phenyl-prop-2-en-1-one ()

• Synthesis: Bromination of enone followed by dehydrohalogenation.
• Key Feature : α,β-unsaturated ketone with bromine and aryl groups.
• Reactivity: The conjugated enone system may undergo Michael addition, whereas the target compound’s chloroketone could favor nucleophilic substitution at the bromomethyl site .

b. 1-(5-Bromo-2-chlorophenyl)-2,2-dichloro-1-(4-ethoxyphenyl)cyclopropane ()

• Structural Feature : Cyclopropane core with halogenated aryl groups.
• Analysis : Single-crystal X-ray data (R factor = 0.067) highlights precise structural elucidation methods, which could apply to the target compound .

Comparative Data Table

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Melting Point (°C)	Density (g/cm³)
1-(4-(Bromomethyl)-2-(trifluoromethylthio)phenyl)-1-chloropropan-2-one	Not provided	~350 (estimated)	-SCF₃, -BrCH₂, -Cl	N/A	~1.5 (predicted)
1-(4-(Bromomethyl)-2-(difluoromethyl)phenyl)-1-chloropropan-2-one	C₁₁H₁₀BrClF₂O	311.55	-CF₂H, -BrCH₂, -Cl	N/A	1.516
2-(Bromomethyl)-1-(phenylsulfonyl)-1H-indole	C₁₅H₁₂BrNO₂S	350.23	-SO₂Ph, -BrCH₂	116–117	N/A
2-[3-(Bromomethyl)phenyl]thiophene	C₁₁H₉BrS	253.16	-BrCH₂, thiophene	57	N/A